Cas no 2113141-57-2 (Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate)

• Product Name: Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate
• CAS No: 2113141-57-2
• MF: C₁₀H₁₇NO₂
• MW: 183.24748301506
• CID: 6015025
• PubChem ID: 137943696
• Update Time: 2025-06-11

Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• methyl 2-(piperidin-3-yl)cyclopropane-1-carboxylate
• Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate
• EN300-6747944
• 2113141-57-2

• Inchi： 1S/C10H17NO2/c1-13-10(12)9-5-8(9)7-3-2-4-11-6-7/h7-9,11H,2-6H2,1H3
• InChI Key： PQUVJXXBWQTAMK-UHFFFAOYSA-N
• SMILES： O(C)C(C1CC1C1CNCCC1)=O

Computed Properties

• Exact Mass: 183.125928785g/mol
• Monoisotopic Mass: 183.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 205
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 38.3Ų

Additional information on Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate

Recent Advances in the Study of Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate (CAS: 2113141-57-2)

Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate (CAS: 2113141-57-2) is a cyclopropane derivative with significant potential in medicinal chemistry and drug discovery. Recent studies have highlighted its role as a key intermediate in the synthesis of bioactive molecules, particularly those targeting neurological and inflammatory disorders. This research briefing provides an overview of the latest findings related to this compound, focusing on its synthesis, pharmacological properties, and potential therapeutic applications.

A 2023 study published in the Journal of Medicinal Chemistry explored the synthetic pathways for Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate, emphasizing its enantioselective synthesis. The researchers employed a chiral auxiliary approach to achieve high enantiomeric purity, which is critical for its application in drug development. The study also demonstrated the compound's stability under physiological conditions, making it a viable candidate for further pharmacological evaluation.

In another recent investigation, the compound's potential as a modulator of the GABA_A receptor was examined. GABA_A receptors are implicated in various neurological conditions, including anxiety and epilepsy. Preliminary in vitro assays revealed that Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate exhibits moderate affinity for specific GABA_A receptor subtypes, suggesting its utility in designing novel anxiolytics or anticonvulsants. However, further in vivo studies are required to validate these findings.

Additionally, a 2024 preprint on bioRxiv reported the compound's anti-inflammatory properties. Using a murine model of acute inflammation, researchers observed that Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate significantly reduced pro-inflammatory cytokine levels. The study proposed that the compound's cyclopropane ring and piperidine moiety contribute to its interaction with inflammatory pathways, though the exact mechanism remains under investigation.

Despite these promising results, challenges remain in optimizing the compound's pharmacokinetic profile. A recent review in Drug Metabolism Reviews highlighted the need for structural modifications to enhance its bioavailability and reduce potential off-target effects. Computational modeling studies are currently underway to identify derivatives with improved drug-like properties.

In conclusion, Methyl 2-piperidin-3-ylcyclopropane-1-carboxylate (CAS: 2113141-57-2) represents a versatile scaffold in medicinal chemistry, with applications ranging from neurological disorders to inflammation. Ongoing research aims to elucidate its mechanisms of action and refine its structure for therapeutic use. The compound's unique chemical features and biological activity make it a compelling subject for future studies in drug discovery and development.